Cas no 2228602-06-8 (3-(Cyclohex-3-en-1-yloxy)azetidine)

• Product Name: 3-(Cyclohex-3-en-1-yloxy)azetidine
• CAS No: 2228602-06-8
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5767591
• PubChem ID: 165751715
• Update Time: 2025-11-07

3-(Cyclohex-3-en-1-yloxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 2228602-06-8
• EN300-1818713
• 3-(cyclohex-3-en-1-yloxy)azetidine
• 3-(Cyclohex-3-en-1-yloxy)azetidine

• Inchi： 1S/C9H15NO/c1-2-4-8(5-3-1)11-9-6-10-7-9/h1-2,8-10H,3-7H2
• InChI Key： JXWMCQYVUZUVFB-UHFFFAOYSA-N
• SMILES： O(C1CC=CCC1)C1CNC1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(Cyclohex-3-en-1-yloxy)azetidine

3-(Cyclohex-3-en-1-yloxy)azetidine: A Comprehensive Overview

The compound 3-(Cyclohex-3-en-1-yloxy)azetidine, identified by the CAS number 2228602-06-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a cyclohexene ring with an azetidine moiety, creating a molecule with potential applications in drug design, polymer synthesis, and advanced materials.

The name 3-(Cyclohex-3-en-1-yloxy)azetidine itself provides insight into its structure. The "cyclohex-3-en-1-yloxy" portion refers to a cyclohexene ring with an oxygen atom attached at the 1-position, while the "azetidine" portion denotes a four-membered ring containing one nitrogen atom. This combination results in a molecule with both cyclic ether and cyclic amine functionalities, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of such compounds in the development of new materials. For instance, researchers have explored the use of 3-(Cyclohex-3-en-1-yloxy)azetidine in creating advanced polymers with enhanced mechanical properties. The cyclohexene ring contributes to the molecule's flexibility, while the azetidine group introduces rigidity, making it ideal for applications requiring a balance between strength and elasticity.

In addition to its structural versatility, this compound has shown promise in drug design. The azetidine ring is known to mimic certain bioactive structures, making it a valuable component in the creation of new pharmaceutical agents. Recent research has focused on its potential as a precursor for bioisosteres, which are molecules that share similar physical and chemical properties with biologically active compounds but differ structurally.

The synthesis of 3-(Cyclohex-3-en-1-yloxy)azetidine involves a multi-step process that typically begins with the preparation of the cyclohexene oxide precursor. This is followed by nucleophilic substitution reactions to introduce the azetidine moiety. The exact conditions and reagents used can significantly influence the yield and purity of the final product, making optimization of these steps crucial for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 240°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. However, its stability under different environmental conditions remains an area of active research.

The application of 3-(Cyclohex-3-en-1-yloxy)azetidine extends beyond traditional chemistry into emerging fields such as nanotechnology and green chemistry. For example, it has been proposed as a component in self-healing materials due to its ability to undergo reversible chemical transformations under specific stimuli. This property could revolutionize industries ranging from electronics to construction by enabling materials that can repair themselves after damage.

Furthermore, recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at the molecular level. These simulations provide valuable insights into its electronic structure and reactivity, paving the way for more efficient synthesis methods and novel applications.

In conclusion, 3-(Cyclohex-3-en-1-yloxy)azetidine, CAS number 2228602-06-8, is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and versatile properties make it an invaluable tool for researchers seeking innovative solutions in materials science, drug design, and beyond.